Cas no 1090760-72-7 (N-[6-Amino-1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-5-pyrimidinyl]-2-chloro-N-(2-methoxyethyl)-4-quinolinecarboxamide)

• Product Name: N-[6-Amino-1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-5-pyrimidinyl]-2-chloro-N-(2-methoxyethyl)-4-quinolinecarboxamide
• CAS No: 1090760-72-7
• MF: C₂₄H₂₂ClN₅O₄
• MW: 479.915584087372
• CID: 5444966
• PubChem ID: 25161729
• Update Time: 2023-08-27

N-[6-Amino-1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-5-pyrimidinyl]-2-chloro-N-(2-methoxyethyl)-4-quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z49511530
• AKOS008018200
• N-(6-amino-1-benzyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-(2-methoxyethyl)quinoline-4-carboxamide
• CHEMBL1370094
• HMS3076J05
• SMR001268867
• 1090760-72-7
• MLS002179837
• EN300-26616975
• N-[6-Amino-1,2,3,4-tetrahydro-2,4-dioxo-1-(phenylmethyl)-5-pyrimidinyl]-2-chloro-N-(2-methoxyethyl)-4-quinolinecarboxamide

• Inchi： 1S/C24H22ClN5O4/c1-34-12-11-29(23(32)17-13-19(25)27-18-10-6-5-9-16(17)18)20-21(26)30(24(33)28-22(20)31)14-15-7-3-2-4-8-15/h2-10,13H,11-12,14,26H2,1H3,(H,28,31,33)
• InChI Key： YTZTUJCZCBTBJQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C(N(C2=C(N)N(CC3=CC=CC=C3)C(=O)NC2=O)CCOC)=O)=CC=1Cl

Computed Properties

• Exact Mass: 479.1360319g/mol
• Monoisotopic Mass: 479.1360319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.84±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides